6-(4-chlorophenyl)-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyridazin-3(2H)-one

Specification

• Molecular Formula: C22H21ClN4O2
• Molecular Weight: 408.9 g/mol
• IUPAC Name: 6-(4-chlorophenyl)-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyridazin-3-one
• Standard InChI: InChI=1S/C22H21ClN4O2/c23-18-8-6-17(7-9-18)20-10-11-21(28)27(24-20)16-22(29)26-14-12-25(13-15-26)19-4-2-1-3-5-19/h1-11H,12-16H2
• Standard InChI Key: RKUYOAYQZMQNPT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CN3C(=O)C=CC(=N3)C4=CC=C(C=C4)Cl

Introduction

The compound 6-(4-chlorophenyl)-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyridazin-3(2H)-one is a complex organic molecule that belongs to the class of pyridazinones. It features a pyridazinone ring, a 4-chlorophenyl group, and a piperazine moiety, which are key components contributing to its potential biological activity. Despite the lack of specific information on this exact compound in the provided search results, related compounds often exhibit significant pharmacological properties, including anticonvulsant and neuroactive effects.

Synthesis and Chemical Reactions

The synthesis of pyridazinone derivatives often involves condensation reactions or cyclization processes. For compounds like 6-(4-chlorophenyl)-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyridazin-3(2H)-one, the synthesis might involve the reaction of a suitable pyridazine precursor with a piperazine derivative. The carbonyl group in the piperazine moiety can undergo nucleophilic addition reactions, which are useful for further chemical modifications.

Biological Activity and Potential Applications

Compounds with similar structures, such as those containing piperazine and pyridazinone rings, have shown potential biological activities, including anticonvulsant and neuroactive effects. The piperazine ring is often associated with interactions with neurotransmitter receptors or enzymes, which could contribute to its neuroactive profile. While specific data on 6-(4-chlorophenyl)-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyridazin-3(2H)-one is limited, its structural features suggest it may have applications in neurology or psychiatry.

Related Compounds and Their Activities

Compound Name	Structure	Biological Activity
4-(4-Chlorophenyl)-6-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7)-diene-3,5-dione	Complex bicyclic structure with thiazole and piperazine rings	Anticonvulsant activity
2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione	Triazole derivative with piperazine and bromophenyl groups	Potential neuroactive effects
1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrrolidine-2,5-diones	Pyrrolidine derivatives with piperazine moieties	Anticonvulsant properties

These related compounds highlight the diversity within this chemical class and the potential therapeutic applications of similar structures.